2H-1-Benzopyran-4-acetamide, 7-amino-2-oxo-

Specification

• CAS No.: 296236-23-2
• Molecular Formula: C11H10N2O3
• Molecular Weight: 218.21 g/mol
• IUPAC Name: 2-(7-amino-2-oxochromen-4-yl)acetamide
• Standard InChI: InChI=1S/C11H10N2O3/c12-7-1-2-8-6(3-10(13)14)4-11(15)16-9(8)5-7/h1-2,4-5H,3,12H2,(H2,13,14)
• Standard InChI Key: NTQCWVJNMKBKFB-UHFFFAOYSA-N
• SMILES: C1=CC2=C(C=C1N)OC(=O)C=C2CC(=O)N
• Canonical SMILES: C1=CC2=C(C=C1N)OC(=O)C=C2CC(=O)N

Introduction

Chemical Identity and Structure

2H-1-Benzopyran-4-acetamide, 7-amino-2-oxo-, also known as 2-(7-amino-2-oxochromen-4-yl)acetamide, is a coumarin derivative with the following identification parameters:

Parameter	Value
CAS Number	296236-23-2
Molecular Formula	C11H10N2O3
Molecular Weight	218.21 g/mol
IUPAC Name	2-(7-amino-2-oxochromen-4-yl)acetamide
InChI	InChI=1S/C11H10N2O3/c12-7-1-2-8-6(3-10(13)14)4-11(15)16-9(8)5-7/h1-2,4-5H,3,12H2,(H2,13,14)
InChIKey	NTQCWVJNMKBKFB-UHFFFAOYSA-N
SMILES	C1=CC2=C(C=C1N)OC(=O)C=C2CC(=O)N

The compound features a coumarin core structure with an amino group at the 7-position and an acetamide substituent at the 4-position. This particular substitution pattern contributes to its unique chemical and biological properties compared to other coumarin derivatives.

Physical and Chemical Properties

2H-1-Benzopyran-4-acetamide, 7-amino-2-oxo- possesses several distinctive physical and chemical properties that influence its behavior in various applications:

Property	Value/Description
Physical State	Solid at room temperature
Solubility	Limited water solubility
Hydrogen Bond Donors	2
Hydrogen Bond Acceptors	4
Rotatable Bonds	2
Topological Polar Surface Area	95.4 Ų
XLogP	0 (estimated)
pKa	Not fully determined
UV Absorption	Exhibits fluorescence properties

The compound contains multiple functional groups, including a lactone ring (part of the coumarin structure), an amino group, and an amide group, which provide potential sites for chemical reactions and interactions with biological targets.

Synthesis and Preparation

The synthesis of 2H-1-Benzopyran-4-acetamide, 7-amino-2-oxo- typically involves the condensation of appropriate starting materials under controlled conditions. Several synthetic routes have been reported:

Common Synthetic Methods

One common method involves the reaction of 7-amino-4-hydroxycoumarin with acetic anhydride in the presence of a catalyst. The reaction is carried out at elevated temperatures to facilitate the formation of the desired product.

Another potential synthetic route could involve:

• Preparation of 7-amino-4-(carboxymethyl)coumarin

• Conversion of the carboxylic acid to an activated form (such as an acid chloride)

• Reaction with ammonia to form the acetamide group

Purification Techniques

Purification of the compound is typically achieved through:

• Column chromatography using silica gel with appropriate solvent systems

• Recrystallization from suitable solvents

• Preparative HPLC for high-purity requirements

The synthesis must be carefully controlled to achieve high purity, which is essential for biological and pharmaceutical applications.

Biological Activities and Applications

2H-1-Benzopyran-4-acetamide, 7-amino-2-oxo- and related coumarin derivatives have demonstrated various biological activities that make them valuable in research and potential therapeutic applications:

Antimicrobial Properties

Coumarin derivatives, including those with structural similarities to 2H-1-Benzopyran-4-acetamide, 7-amino-2-oxo-, have shown antimicrobial activities against various pathogens. For example, related compounds such as 2-oxo-2H-chromen-7-yl (E)-N-(2-oxo-2H-chromen-6-yl) formimidate have exhibited significant antimicrobial and antibiofilm activities.

Research Applications

2H-1-Benzopyran-4-acetamide, 7-amino-2-oxo- serves as an important building block in the synthesis of more complex molecules with therapeutic potential. Its specific substitution pattern allows for further modifications to enhance biological activities or to develop structure-activity relationships.

Additionally, the compound and its derivatives may find applications in:

• Fluorescent probes for biological research

• Enzyme substrates in biochemical assays

• Development of novel materials with specific optical properties

Structure-Activity Relationships

Comparing 2H-1-Benzopyran-4-acetamide, 7-amino-2-oxo- with similar compounds provides insights into structure-activity relationships:

Compound	CAS Number	Molecular Formula	Key Differences	Potential Impact on Activity
2H-1-Benzopyran-4-acetamide, 7-amino-2-oxo-	296236-23-2	C11H10N2O3	Reference compound	-
(7-Amino-2-oxo-2H-1-benzopyran-4-yl)acetic acid	85157-21-7	C11H9NO4	Carboxylic acid instead of amide	Different solubility and binding properties
7-Amino-4-methylcoumarin derivatives	Various	Various	Methyl group at 4-position instead of acetamide	Altered electron density and binding specificity
2-Amino-N-(4-methyl-2-oxo-2H-chromen-7-yl)acetamide	77471-42-2	C12H12N2O3	Different position of amino and acetamide groups	Different biological target specificity

The 7-amino group in 2H-1-Benzopyran-4-acetamide, 7-amino-2-oxo- is particularly important for its biological activity, as it can participate in hydrogen bonding interactions with potential targets. The acetamide group at the 4-position also contributes to the compound's biological properties by providing additional hydrogen bonding capabilities.

Precautionary Measure	Description
Personal Protection	Wear protective gloves, protective clothing, eye protection, face protection
Hygiene Practices	Wash hands thoroughly after handling; Do not eat, drink, or smoke when using this product
Storage Conditions	Keep container tightly closed; Store in a well-ventilated place away from direct sunlight or heat sources
Emergency Response	If swallowed: Call a poison center or doctor/physician if you feel unwell; Rinse mouth

Environmental Considerations

Limited data is available on environmental impacts, but as with many organic compounds, proper disposal practices should be followed to prevent environmental contamination.

Current Research Trends

Recent research involving 2H-1-Benzopyran-4-acetamide, 7-amino-2-oxo- and related coumarin derivatives has focused on several promising areas:

Drug Development

Researchers are exploring the potential of coumarin derivatives, including 2H-1-Benzopyran-4-acetamide, 7-amino-2-oxo-, in drug development pipelines. Modifications to the basic structure may enhance specificity for biological targets or improve pharmacokinetic properties.

Fluorescent Probes

The fluorescent properties of aminocoumarins make them valuable as molecular probes in biological imaging and sensing applications. The specific substitution pattern in 2H-1-Benzopyran-4-acetamide, 7-amino-2-oxo- contributes to its potential utility in this field.

Combinatorial Chemistry

Novel scaffolds based on coumarin structures, such as 7-Fluoro-4-methyl-6-nitro-2-oxo-2H-1-benzopyran-3-carboxylic acid, have been developed for combinatorial synthesis. Similar approaches could be applied to 2H-1-Benzopyran-4-acetamide, 7-amino-2-oxo- to create diverse compound libraries for biological screening.